N-[4-(acetylamino)phenyl]-4-bromo-1-methyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C13H13BrN4O2
• Molecular Weight: 337.17 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-4-bromo-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H13BrN4O2/c1-8(19)15-9-3-5-10(6-4-9)16-13(20)12-11(14)7-18(2)17-12/h3-7H,1-2H3,(H,15,19)(H,16,20)
• InChI Key: RVYUWTKYXACSMX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=NN(C=C2Br)C

Description

4-BROMO-N-(4-ACETAMIDOPHENYL)-1-METHYL-1H-PYRAZOLE-3-CARBOXAMIDE is a complex organic compound with potential applications in various scientific fields. This compound is characterized by the presence of a bromo group, an acetamidophenyl group, and a pyrazole ring, making it a unique molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-BROMO-N-(4-ACETAMIDOPHENYL)-1-METHYL-1H-PYRAZOLE-3-CARBOXAMIDE typically involves multiple steps, starting with the preparation of the pyrazole ring. The pyrazole ring can be synthesized through the reaction of hydrazine with a β-diketone. The acetamidophenyl group is then introduced through a coupling reaction, followed by the bromination of the aromatic ring. The final step involves the formation of